Cas no 272440-87-6 (Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside])

• Product Name: Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside]
• CAS No: 272440-87-6
• MF: C₂₁H₂₄O₁₂
• MW: 468.408067703247
• CID: 6656341
• Update Time: 2024-03-02

Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside] Chemical and Physical Properties

Names and Identifiers

• (+)-Glochidionolactone D
• Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside]

• Inchi： 1S/C21H24O12/c22-11-3-9(4-12(23)16(11)25)20(29)30-7-14-17(26)18(27)19(28)21(33-14)31-10-2-1-8-5-15(24)32-13(8)6-10/h3-5,10,13-14,17-19,21-23,25-28H,1-2,6-7H2
• InChI Key： GAKDFFTYXPWKQR-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(OC2CC3C(=CC(O3)=O)CC2)OC1COC(C1C=C(O)C(O)=C(O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• XLogP3: -0.0950000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters